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Introduction

Strontium (Sr), an alkaline earth metal, is a ubiquitous trace element in the environment. Its
chemical similarity to calcium allows it to readily enter biological systems, making it a valuable
tracer for ecological processes and a substance of interest in pharmacology. Understanding the
bioavailable fraction of strontium—the portion that is available for uptake by living organisms—
is crucial for a wide range of scientific disciplines, from tracking animal migration and
reconstructing paleo-diets to developing novel therapeutics for bone-related disorders. This
technical guide provides a comprehensive overview of bioavailable strontium in ecosystems,
detailing its sources, measurement techniques, and movement through food webs, with a focus
on providing actionable data and protocols for researchers.

Sources and Cycling of Bioavailable Strontium

Bioavailable strontium in terrestrial and aquatic ecosystems originates from several primary
sources, each with a distinct isotopic signature (37Sr/86Sr) that can be used for tracing
purposes.

o Bedrock Weathering: The primary source of strontium in most ecosystems is the weathering
of parent bedrock. The 87Sr/86Sr ratio of the bedrock is determined by its age and rubidium
(Rb) content, as 8’Rb decays to 8’Sr over geological time. Older, Rb-rich rocks like granites
have higher 87Sr/86Sr ratios, while younger volcanic rocks and carbonates have lower ratios.
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o Atmospheric Deposition: Strontium is transported through the atmosphere as dust and in sea
spray. This atmospheric deposition can be a significant source of bioavailable strontium,
especially in coastal regions or areas with low rates of bedrock weathering.

e Fluvial Systems: Rivers and streams transport dissolved strontium, integrating the isotopic
signatures from the various rock types within their catchment areas.

Once in the soil or water, strontium can be taken up by plants and other organisms, entering
the food web. The bioavailable fraction is typically considered to be the water-soluble or
exchangeable pool of strontium in the soill.

Quantitative Data on Strontium in Ecosystems

The concentration of strontium varies considerably among different components of an
ecosystem. The following tables summarize typical concentration ranges and transfer factors.

Table 1: Strontium Concentrations in Environmental and Biological Materials

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Strontium
Category Material Concentration Reference(s)
(ppm or mg/kg)
Geologic Average Earth's Crust 370 [1]
Basalt 465 [1]
Carbonate Rocks 610 [1]
Soils Soil Minerals 240 [1]
Labile (exchangeable)
. . 0.2-20 [1]
Soil Fraction
Sandy Soils
10 - 270 [2]
(Moundou, Chad)
Water Major Rivers (USA) 0.007 - 13.7 [3]
< 0.2 (60% of
Groundwater (USA) [3]
samples) - 50
Plants Grasses ~20-30 [2]
Seaweed (dry matter) 260 - 1400 [2]
Wheat (leaves, foliar
o 2010 [4]
application)
Wheat (stems, foliar
o 670 [4]
application)
Wheat (roots, foliar
- 920 [4]
application)
Animal Feed Meat and Bone Meal 42 - 285 [5]
Limestone 329 (average) [5]

Dicalcium Phosphate
(DCP)

121 - 304

[5]

Table 2: Soil-to-Plant Transfer Factors (TF) for Strontium
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Transfer Factor (TF) is calculated as the concentration of strontium in the plant (dry weight)
divided by the concentration in the soil (dry weight).

. Transfer Factor
Plant Type Soil Type Reference(s)
(TF) Range

TF for °°Sr is
Agricultural Crops Various influenced by soil pH [6]

and organic matter

Barley Various 1.16-1.45 [7]
Clover (hay) Various 2.00 - 20.00 [7]
Table Beet (root) Various 0.10-1.20 [7]

Experimental Protocols

Accurate measurement of bioavailable strontium is fundamental to its use as a tracer. The
following sections detail key experimental protocols.

Sequential Extraction of Bioavailable Strontium from
Soils

Sequential extraction procedures are used to partition strontium in soils and sediments into
different fractions based on their chemical bonding, providing an operational definition of
bioavailability. The Tessier and the Community Bureau of Reference (BCR) methods are widely
used.

This protocol is adapted from the original Tessier et al. (1979) method to specifically target
bioavailable strontium fractions.

Step 1: Exchangeable Fraction
e Weigh 1 g of dried, sieved (<2 mm) soil into a 50 mL centrifuge tube.

e Add 8 mL of 1 M magnesium chloride (MgCl2) at pH 7.0.
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Agitate continuously for 1 hour at room temperature.

Centrifuge at 3000 rpm for 20 minutes.

Decant the supernatant into a clean collection tube. This contains the exchangeable
strontium.

Wash the residue with 8 mL of deionized water, centrifuge, and discard the supernatant.

Step 2: Carbonate Bound Fraction

e To the residue from Step 1, add 8 mL of 1 M sodium acetate (NaOAc) adjusted to pH 5.0
with acetic acid.

» Agitate continuously for 5 hours at room temperature.

o Centrifuge and decant the supernatant as in Step 1. This contains the carbonate-bound
strontium.

¢ Wash the residue with deionized water.

Step 3: Fe-Mn Oxide Bound Fraction

To the residue from Step 2, add 20 mL of 0.04 M hydroxylamine hydrochloride (NH20OH-HCI)
in 25% (v/v) acetic acid.

Heat to 96°C in a water bath for 6 hours, with occasional agitation.

Centrifuge and decant the supernatant. This contains the Fe-Mn oxide-bound strontium.

Wash the residue with deionized water.

Step 4: Organically Bound Fraction

e To the residue from Step 3, add 3 mL of 0.02 M nitric acid (HNOs) and 5 mL of 30%
hydrogen peroxide (H20:2), adjusted to pH 2 with HNOs.

o Heat to 85°C in a water bath for 2 hours, with occasional agitation.
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Add another 3 mL of 30% H202 and heat to 85°C for 3 hours.

After cooling, add 5 mL of 3.2 M ammonium acetate (NH2OAc) in 20% (v/v) HNOs.

Agitate for 30 minutes.

Centrifuge and decant the supernatant. This contains the organically bound strontium.

Wash the residue with deionized water.
Step 5: Residual Fraction

» Digest the remaining residue using a mixture of hydrofluoric acid (HF) and perchloric acid
(HCIOa4) in a certified laboratory setting with appropriate safety precautions.

Strontium Isotope (87Sr/2®Sr) Analysis

The determination of strontium isotope ratios is a powerful tool for provenancing studies. The
following is a generalized workflow for 87Sr/86Sr analysis in environmental and biological
samples.

1. Sample Preparation and Digestion:

e Soils and Sediments: Samples are dried, sieved, and a subsample is digested using strong
acids (e.g., HNOs, HF, HCIOa).

¢ Plant Material: Plant tissues are washed, dried, and ashed in a muffle furnace. The ash is
then dissolved in dilute acid.

e Animal Tissues (Bone, Teeth): The surface is cleaned to remove contaminants. A small
sample is then dissolved in acid.

o Water: Water samples are typically filtered and acidified.

2. Strontium Separation using Sr-spec™ Resin: This protocol is based on the use of a
strontium-specific extraction chromatographic resin.
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o Load the digested and appropriately diluted sample (in 7 M HNOs) onto a pre-conditioned Sr-
spec™ resin column.

e Rinse the column with 7 M HNOs to remove matrix elements.
o Elute the purified strontium fraction from the column using 0.05 M HNO:s.
3. Mass Spectrometry:

o The purified strontium fraction is analyzed using a Thermal lonization Mass Spectrometer
(TIMS) or a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS) to
determine the 8’Sr/86Sr ratio.

Strontium in Biological Systems: Uptake and
Signaling
Strontium's chemical similarity to calcium means it can be taken up by organisms through

calcium transport pathways. While not considered an essential element for most organisms, it
can influence physiological processes.

e Plant Uptake: Plants absorb strontium from the soil solution through their roots, primarily via
calcium channels. The uptake is influenced by the concentration of bioavailable strontium
and other cations, particularly calcium, in the soil. Once absorbed, strontium is translocated
to the shoots and leaves.

e Trophic Transfer: Strontium moves up the food chain as animals consume plants and other
animals. There is generally little to no isotopic fractionation of strontium between trophic
levels. Plant-based foods typically have higher strontium concentrations than animal-based
foods.

 Signaling Pathways: Strontium can mimic the action of calcium in various signaling

pathways.

o In Mammalian Cells: Strontium has been shown to activate the calcium-sensing receptor
(CaSR), which in bone cells (osteoblasts and osteoclasts) triggers downstream signaling
cascades involving phospholipase C[, inositol 1,4,5-triphosphate (IPs), and the release of
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intracellular calcium. This leads to the activation of MAPK/ERK and Wnt/NFATc signaling
pathways, which regulate bone formation and resorption.[3][9]

o In Other Organisms: In invertebrates and other non-mammalian systems, strontium can
also substitute for calcium in signaling processes. For example, it can support synaptic
transmission, albeit with different kinetics than calcium. In mouse oocytes, strontium-
induced calcium oscillations are mediated through IPs receptors and require the activation
of phospholipase C.[10][11] In plants, while a direct signaling role is less defined, the
presence of strontium can influence calcium accumulation and potentially impact stress
responses.[12]

Mandatory Visualizations

The following diagrams illustrate key experimental workflows and signaling pathways related to
bioavailable strontium.

Sample Preparation

sample Collection
(Soil, Water, Plan, Bone)

Click to download full resolution via product page

Caption: Workflow for 87Sr/8eSr Isotopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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